Cas no 13291-54-8 (2-Hexadecanone,1-nitro-)

• Product Name: 2-Hexadecanone,1-nitro-
• CAS No: 13291-54-8
• MF: C₁₆H₃₁NO₃
• MW: 285.422245264053
• CID: 232491
• PubChem ID: 283435
• Update Time: 2025-04-19

2-Hexadecanone,1-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Hexadecanone,1-nitro-
• 1-nitrohexadecan-2-one
• 1-Nitro-2-hexadecanone
• 1-nitro-hexadecan-2-one
• AC1L5YML
• AC1Q21SD
• AG-J-80009
• AR-1C4893
• CTK4B8237
• NSC138158
• SCHEMBL11507461
• 13291-54-8
• NSC-138158
• DTXSID40300657

• Inchi： 1S/C16H31NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16(18)15-17(19)20/h2-15H2,1H3
• InChI Key： DGJBGXADLQALTN-UHFFFAOYSA-N
• SMILES： O=C(C[N+](=O)[O-])CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 285.23053
• Monoisotopic Mass: 285.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21